Cas no 16176-35-5 (3-(1H-Pyrrol-1-yl)indolin-2-one)
3-(1H-Pyrrol-1-yl)indolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)indolin-2-one
- 3-pyrrol-1-yl-1,3-dihydroindol-2-one
- SB65209
- 16176-35-5
- DTXSID10461587
-
- Inchi: 1S/C12H10N2O/c15-12-11(14-7-3-4-8-14)9-5-1-2-6-10(9)13-12/h1-8,11H,(H,13,15)
- InChI Key: BBGWUWFDIBQIBE-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2N1)N1C=CC=C1
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34Ų
3-(1H-Pyrrol-1-yl)indolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147542-1g |
3-(1H-pyrrol-1-yl)indolin-2-one |
16176-35-5 | 95% | 1g |
$660 | 2021-08-05 | |
| Chemenu | CM147542-1g |
3-(1H-pyrrol-1-yl)indolin-2-one |
16176-35-5 | 95% | 1g |
$559 | 2023-03-07 | |
| Alichem | A109005118-1g |
3-(1H-Pyrrol-1-yl)indolin-2-one |
16176-35-5 | 95% | 1g |
$624.80 | 2022-04-02 |
3-(1H-Pyrrol-1-yl)indolin-2-one Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(1H-Pyrrol-1-yl)indolin-2-one
Exploring the Versatile Applications of 3-(1H-Pyrrol-1-yl)indolin-2-one (CAS No. 16176-35-5) in Modern Chemistry
In the dynamic world of heterocyclic compounds, 3-(1H-Pyrrol-1-yl)indolin-2-one (CAS 16176-35-5) has emerged as a molecule of significant scientific interest. This unique indole derivative combines the structural features of pyrrole and oxindole moieties, creating a versatile scaffold with promising applications across multiple domains of chemistry and material science.
The molecular structure of 3-(1H-Pyrrol-1-yl)indolin-2-one features an indolin-2-one core substituted at the 3-position with a 1H-pyrrol-1-yl group. This particular arrangement contributes to its distinctive electronic properties and reactivity patterns, making it valuable for pharmaceutical intermediates and organic synthesis. Researchers frequently search for "CAS 16176-35-5 applications" and "3-(1H-Pyrrol-1-yl)indolin-2-one synthesis," reflecting growing interest in its synthetic utility.
Recent studies highlight the compound's potential in medicinal chemistry, particularly as a building block for kinase inhibitors and cancer therapeutics. The oxindole moiety is known to interact with various biological targets, while the pyrrole substitution enhances molecular diversity. This dual functionality explains why "3-(1H-Pyrrol-1-yl)indolin-2-one biological activity" has become a trending search term among researchers.
From a synthetic perspective, 16176-35-5 serves as a valuable intermediate in multi-component reactions and cascade transformations. Its reactivity profile allows for diverse functionalization at multiple positions, enabling the creation of complex molecular architectures. Laboratory searches often include queries like "3-(1H-Pyrrol-1-yl)indolin-2-one derivatives" and "CAS 16176-35-5 reactivity," indicating its importance in synthetic methodology development.
The compound's photophysical properties have also attracted attention in materials science. The conjugated system formed by the indolin-2-one and pyrrole units exhibits interesting electronic characteristics, making it potentially useful for organic electronics and sensor applications. This aspect explains the rising popularity of searches such as "3-(1H-Pyrrol-1-yl)indolin-2-one optical properties" in scientific databases.
In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to 3-(1H-Pyrrol-1-yl)indolin-2-one. Modern approaches focus on catalyst-free conditions, microwave-assisted synthesis, and biocatalytic methods, addressing the growing demand for sustainable chemical processes. These developments correlate with increased searches for "green synthesis of CAS 16176-35-5" in academic circles.
The commercial availability of 3-(1H-Pyrrol-1-yl)indolin-2-one has expanded significantly in recent years, with suppliers offering various grades from research quantities to bulk scale. Market analysis reveals growing interest in "CAS 16176-35-5 suppliers" and "3-(1H-Pyrrol-1-yl)indolin-2-one price," reflecting its increasing industrial relevance.
Quality control aspects of 16176-35-5 are equally important, with analytical methods including HPLC purity testing, spectroscopic characterization, and crystallography studies being essential for research applications. This technical focus explains frequent searches for "3-(1H-Pyrrol-1-yl)indolin-2-one characterization" and "CAS 16176-35-5 NMR data" in chemical databases.
Looking forward, the scientific community anticipates novel applications of 3-(1H-Pyrrol-1-yl)indolin-2-one in emerging fields such as metal-organic frameworks (MOFs), supramolecular chemistry, and bioimaging probes. These potential developments align with cutting-edge research trends and explain why "future applications of CAS 16176-35-5" appears in predictive search algorithms.
For researchers working with 3-(1H-Pyrrol-1-yl)indolin-2-one, proper handling procedures and storage conditions are crucial to maintain compound stability. While not classified as hazardous, standard laboratory precautions apply, as indicated by searches for "16176-35-5 safety data" and "3-(1H-Pyrrol-1-yl)indolin-2-one stability."
The intellectual property landscape surrounding CAS 16176-35-5 continues to evolve, with patents covering its various applications in drug discovery, material science, and chemical processes. This commercial interest manifests in search trends for "3-(1H-Pyrrol-1-yl)indolin-2-one patents" and "16176-35-5 proprietary uses."
In conclusion, 3-(1H-Pyrrol-1-yl)indolin-2-one (CAS 16176-35-5) represents a fascinating case study in the intersection of fundamental research and applied chemistry. Its diverse applications, from pharmaceutical development to advanced materials, coupled with ongoing research into its properties, ensure its continued relevance in scientific discourse and industrial applications.
16176-35-5 (3-(1H-Pyrrol-1-yl)indolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)